Cas no 2680768-83-4 (2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid)

• Product Name: 2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid
• CAS No: 2680768-83-4
• MF: C₇H₆F₃NO₃
• MW: 209.12265253067
• CID: 5650504
• PubChem ID: 165911166
• Update Time: 2025-05-21

2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2680768-83-4
• 2-acetamido-2-(trifluoromethyl)but-3-ynoic acid
• EN300-28272723
• 2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid

• Inchi： 1S/C7H6F3NO3/c1-3-6(5(13)14,7(8,9)10)11-4(2)12/h1H,2H3,(H,11,12)(H,13,14)
• InChI Key： PVHNJDYONBQPRC-UHFFFAOYSA-N
• SMILES： FC(C(C#C)(C(=O)O)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 209.02997754g/mol
• Monoisotopic Mass: 209.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid

Comprehensive Analysis of 2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid (CAS No. 2680768-83-4)

2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid (CAS No. 2680768-83-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an acetamido group, a trifluoromethyl moiety, and an alkynoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where the trifluoromethyl group enhances metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid has surged, driven by their prominence in small-molecule therapeutics and crop protection agents. The compound's CAS No. 2680768-83-4 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its alkynoic acid functionality also opens doors for click chemistry applications, a hot topic in bioconjugation and polymer science.

From a synthetic perspective, 2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid serves as a building block for heterocyclic compounds, which are pivotal in designing kinase inhibitors and antiviral agents. The trifluoromethyl group is a key motif in modern agrochemicals, contributing to improved pest resistance and environmental persistence. This aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives.

Analytical studies of CAS No. 2680768-83-4 highlight its stability under physiological conditions, a critical factor for prodrug development. The compound's acetamido and acidic functionalities enable further derivatization, catering to structure-activity relationship (SAR) studies. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in high-throughput screening platforms.

Market trends indicate rising interest in 2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid due to its role in precision medicine and targeted drug delivery. The compound's CAS registry details are often cross-referenced with patents involving biodegradable materials and enzyme inhibitors. As the pharmaceutical industry shifts toward personalized therapies, this molecule's modular design positions it as a valuable tool for combinatorial chemistry.

In summary, 2-Acetamido-2-(trifluoromethyl)but-3-ynoic acid (CAS No. 2680768-83-4) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to agrochemical formulation—underscore its importance in addressing global challenges in healthcare and sustainability. Future research will likely explore its potential in catalysis and nanotechnology, solidifying its place in the scientific landscape.